Cas no 1214372-26-5 (3-(2,3,5,6-Tetrafluorophenyl)pyridine)

• Product Name: 3-(2,3,5,6-Tetrafluorophenyl)pyridine
• CAS No: 1214372-26-5
• MF: C₁₁H₅F₄N
• MW: 227.15771651268
• CID: 4909075
• Update Time: 2025-11-07

3-(2,3,5,6-Tetrafluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetrafluorophenyl)pyridine
• 3-(2,3,5,6-Tetrafluorophenyl)pyridine

• Inchi： 1S/C11H5F4N/c12-7-4-8(13)11(15)9(10(7)14)6-2-1-3-16-5-6/h1-5H
• InChI Key： CPHUZYABPCJPFZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1C=NC=CC=1)F)F)F

Computed Properties

• Exact Mass: 227.036
• Monoisotopic Mass: 227.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(2,3,5,6-Tetrafluorophenyl)pyridine

3-(2,3,5,6-Tetrafluorophenyl)pyridine: A Comprehensive Overview

The compound 3-(2,3,5,6-Tetrafluorophenyl)pyridine (CAS No. 1214372-26-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a tetrafluorophenyl group. The presence of multiple fluorine atoms in the phenyl ring imparts distinctive electronic and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 3-(2,3,5,6-Tetrafluorophenyl)pyridine in advanced materials development, particularly in the realm of organic electronics. The compound's ability to act as a high-performance electron-deficient acceptor material has been extensively explored in the context of organic photovoltaics (OPVs). Researchers have demonstrated that the molecule's electronic characteristics, including its wide bandgap and strong electron-withdrawing properties, make it an ideal candidate for enhancing the efficiency of solar cells.

In addition to its role in energy-related applications, 3-(2,3,5,6-Tetrafluorophenyl)pyridine has also found relevance in medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a promising lead compound for drug discovery efforts. Recent findings suggest that the molecule exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

The synthesis of 3-(2,3,5,6-Tetrafluorophenyl)pyridine involves a multi-step process that typically begins with the preparation of the tetrafluorophenyl precursor. Advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling have been employed to achieve high yields and purity levels. These methods not only ensure the scalability of the synthesis but also pave the way for further functionalization of the molecule to tailor its properties for specific applications.

From an environmental standpoint, 3-(2,3,5,6-Tetrafluorophenyl)pyridine has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Initial studies indicate that the compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term environmental impact and ensure sustainable practices in its production and use.

Looking ahead, the integration of 3-(2,3,5,6-Tetrafluorophenyl)pyridine into cutting-edge technologies such as flexible electronics and bio-sensors holds immense promise. Its compatibility with modern fabrication techniques and its ability to operate under diverse environmental conditions make it a versatile building block for next-generation materials.

In conclusion, 3-(2